Cas no 1103994-40-6 (4-(Furan-2-carbonyl)-3-methylpiperazin-2-one)

• Product Name: 4-(Furan-2-carbonyl)-3-methylpiperazin-2-one
• CAS No: 1103994-40-6
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• MDL: MFCD09987262
• CID: 5055403
• PubChem ID: 44116479
• Update Time: 2026-02-28

4-(Furan-2-carbonyl)-3-methylpiperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(furan-2-carbonyl)-3-methylpiperazin-2-one
• NE56313
• 4-(2-FUROYL)-3-METHYL-2-PIPERAZINONE
• Z1082510666
• 4-(Furan-2-carbonyl)-3-methylpiperazin-2-one

• MDL： MFCD09987262
• Inchi： 1S/C10H12N2O3/c1-7-9(13)11-4-5-12(7)10(14)8-3-2-6-15-8/h2-3,6-7H,4-5H2,1H3,(H,11,13)
• InChI Key： CSHFKRWXDVGPCA-UHFFFAOYSA-N
• SMILES： O=C1C(C)N(C(C2=CC=CO2)=O)CCN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 280
• XLogP3: 0.3
• Topological Polar Surface Area: 62.6

Additional information on 4-(Furan-2-carbonyl)-3-methylpiperazin-2-one

Comprehensive Overview of 4-(Furan-2-carbonyl)-3-methylpiperazin-2-one (CAS No. 1103994-40-6)

4-(Furan-2-carbonyl)-3-methylpiperazin-2-one (CAS No. 1103994-40-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This heterocyclic molecule combines a furan ring with a methylpiperazinone backbone, making it a versatile intermediate for drug discovery and medicinal chemistry applications. Its unique structure offers potential for modulating biological activity, particularly in targeting enzyme inhibition and receptor interactions.

The growing interest in furan-derived compounds like 4-(Furan-2-carbonyl)-3-methylpiperazin-2-one stems from their prevalence in bioactive natural products and synthetic pharmaceuticals. Researchers are actively exploring its role in developing novel therapeutics for conditions such as inflammation, metabolic disorders, and neurological diseases. The compound's piperazinone moiety is particularly noteworthy, as this structural feature is common in many FDA-approved drugs, enhancing its relevance in modern drug design.

From a synthetic chemistry perspective, CAS 1103994-40-6 represents an interesting challenge due to the need for precise control over the furan carbonyl incorporation and the methylpiperazinone ring formation. Recent advances in green chemistry have led to more efficient synthetic routes for this compound, addressing common queries about "sustainable synthesis of furan-containing pharmaceuticals" and "piperazinone derivatives in drug development" - topics frequently searched in academic and industrial circles.

The physicochemical properties of 4-(Furan-2-carbonyl)-3-methylpiperazin-2-one make it particularly suitable for pharmaceutical formulation development. Its moderate solubility profile and stability under physiological conditions are frequently discussed in forums focusing on "improving drug bioavailability" and "structural optimization of lead compounds". These characteristics, combined with its molecular weight of 208.21 g/mol, position it as an attractive candidate for further medicinal chemistry exploration.

In the context of current research trends, this compound aligns with several hot topics in chemical biology, including "fragment-based drug discovery" and "scaffold hopping strategies". The presence of both hydrogen bond acceptors and donors in its structure allows for diverse molecular interactions, a feature that responds to frequent searches about "designing multi-target directed ligands". These aspects contribute to its potential in addressing complex diseases through polypharmacological approaches.

Quality control and analytical characterization of CAS 1103994-40-6 typically involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets rigorous purity standards demanded by pharmaceutical applications, addressing common industry concerns about "impurity profiling of heterocyclic compounds" and "spectroscopic characterization of drug intermediates" - subjects that generate substantial search traffic among quality assurance professionals.

The safety profile of 4-(Furan-2-carbonyl)-3-methylpiperazin-2-one has been studied in preliminary toxicological assessments, with results suggesting favorable characteristics for further development. This aspect responds to growing regulatory demands and frequent searches about "early-stage toxicity screening of drug candidates". However, as with all research chemicals, proper handling procedures should always be followed in laboratory settings.

Looking forward, the scientific community anticipates expanded applications for this compound in various therapeutic areas. Its structural features make it a promising scaffold for addressing current challenges in drug discovery, particularly those related to "overcoming drug resistance" and "enhancing blood-brain barrier penetration" - two of the most searched topics in contemporary medicinal chemistry literature. Continued research will likely reveal additional valuable properties of this versatile molecule.

For researchers interested in obtaining 4-(Furan-2-carbonyl)-3-methylpiperazin-2-one, several specialty chemical suppliers offer the compound with varying purity grades. The selection process often involves considering factors such as "reliable sources of research chemicals" and "bulk synthesis of pharmaceutical intermediates", reflecting common procurement-related search queries in the scientific community.

In conclusion, 4-(Furan-2-carbonyl)-3-methylpiperazin-2-one (CAS No. 1103994-40-6) represents an important building block in modern medicinal chemistry. Its unique structural features and potential biological activities position it as a compound of continuing interest for pharmaceutical research and development, addressing many current challenges and search trends in drug discovery science.